Cas no 730916-06-0 (Benzeneethanimidicacid, a-hydroxy-2,3,5,6-tetramethyl-,ethyl ester)

• Product name: Benzeneethanimidicacid, a-hydroxy-2,3,5,6-tetramethyl-,ethyl ester
• CAS No: 730916-06-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 559204
• PubChem ID: 76851810

Benzeneethanimidicacid, a-hydroxy-2,3,5,6-tetramethyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidicacid, a-hydroxy-2,3,5,6-tetramethyl-,ethyl ester
• Benzeneethanimidic acid, -alpha--hydroxy-2,3,5,6-tetramethyl-, ethyl ester (9CI)
• Ethyl 2-hydroxy-2-(2,3,5,6-tetramethylphenyl)ethanimidate
• 730916-06-0

• Inchi： InChI=1S/C14H21NO2/c1-6-17-14(15)13(16)12-10(4)8(2)7-9(3)11(12)5/h7,13,15-16H,6H2,1-5H3
• InChI Key： GWVJEBFQAGEFQC-UHFFFAOYSA-N
• SMILES： CCOC(=N)C(C1=C(C(=CC(=C1C)C)C)C)O

Computed Properties

• Exact Mass: 235.157
• Monoisotopic Mass: 235.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2
• XLogP3: 3.1